Cas no 851131-58-3 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 851131-58-3
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 6195089
• PubChem ID: 4110100
• Update Time: 2025-06-28

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• AKOS001797038
• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(2,3-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide
• AB00684562-01
• 851131-58-3
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{[1-(2,3-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[1-(2,3-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
• F0599-0129

• Inchi： 1S/C21H21N3O3S/c1-14-4-3-5-17(15(14)2)24-9-8-22-21(24)28-13-20(25)23-16-6-7-18-19(12-16)27-11-10-26-18/h3-9,12H,10-11,13H2,1-2H3,(H,23,25)
• InChI Key： OVYHTSZANBMWOL-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC2=C(C=1)OCCO2)=O)C1=NC=CN1C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 90.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Introduction to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 851131-58-3)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 851131-58-3, represents a unique molecular structure that combines elements of heterocyclic chemistry with functional groups that are known for their potential biological activity. The presence of a benzodioxin core and an imidazole sulfanyl moiety suggests a multifaceted interaction with biological targets, making it a subject of intense study in drug discovery and development.

The benzodioxin moiety, also known as a dibenzo[b,e][1,4]oxazepine scaffold, is a structural motif that has been extensively explored for its pharmacological properties. This particular arrangement of oxygen atoms within the aromatic ring system imparts unique electronic and steric characteristics that can influence the compound's binding affinity and selectivity towards biological receptors. In recent years, derivatives of benzodioxin have been investigated for their potential applications in treating neurological disorders, inflammation, and even certain types of cancer due to their ability to modulate neurotransmitter systems and enzyme activities.

The imidazole sulfanyl group appended to the acetamide backbone introduces an additional layer of complexity to the molecule. Imidazole derivatives are well-known for their role as pharmacophores in various therapeutic agents, including antifungals, antivirals, and anti-inflammatory drugs. The sulfanyl (-S-) group enhances the compound's solubility and reactivity, potentially allowing for greater bioavailability and metabolic stability. This combination of features makes N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide a promising candidate for further exploration in medicinal chemistry.

In the realm of drug discovery, the synthesis and characterization of novel compounds like N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide are driven by the need for more effective and selective therapeutic agents. The benzodioxin core and imidazole sulfanyl group together create a framework that can interact with multiple biological targets simultaneously. This polypharmacophoric nature is increasingly recognized as a strategy to enhance therapeutic efficacy while minimizing side effects.

The chemical synthesis of this compound involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are often employed to construct the complex molecular architecture efficiently. The use of protecting group strategies is also essential to prevent unwanted side reactions and to facilitate the installation of specific functional groups in the correct positions.

The pharmacological evaluation of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide has begun to reveal its potential as a lead compound for further development. Initial in vitro studies have demonstrated interactions with enzymes such as cytochrome P450 isoforms and kinases, suggesting possible applications in modulating metabolic pathways or signal transduction processes. Additionally, preliminary cell-based assays have shown activity against certain cancer cell lines, indicating that this compound may have therapeutic relevance in oncology.

The structural features of this molecule also make it an interesting subject for computational studies aimed at understanding its binding mode and interactions with biological targets. Molecular docking simulations can provide insights into how the benzodioxin core and imidazole sulfanyl group interact with receptors at an atomic level. These computational approaches are increasingly integrated into drug discovery pipelines to accelerate the identification of promising candidates and to guide experimental design.

In conclusion, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-{1-(2,3-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 851131-58-3) represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure combines elements that are known for their biological activity with functional groups that enhance solubility and reactivity. Further research into this compound holds promise for the development of novel therapeutic agents with applications ranging from neurological disorders to cancer treatment. As our understanding of its pharmacological properties continues to grow, so too will its potential as a lead compound in drug discovery efforts.